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Compound of Interest

Compound Name: o-Cresol

Cat. No.: B1677501

An In-depth Technical Guide to the Safety of o-Cresol (CAS Number 95-48-7)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for o-Cresol (CAS
95-48-7), also known as 2-methylphenol. The information is compiled from Safety Data Sheets
(SDS), toxicological reports, and research articles to assist in the safe handling, risk
assessment, and understanding of the toxicological profile of this compound.

Chemical and Physical Properties

o-Cresol is a colorless solid or liquid with a characteristic phenolic odor that darkens upon
exposure to air and light.[1][2] It is an organic compound with the molecular formula C7HsO.[3]

Table 1: Physical and Chemical Properties of o-Cresol
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Property Value Reference
Molecular Formula C7HsO [3114]
Molecular Weight 108.14 g/mol [3114]
Appearance Col.orlc.ess to pale-yellow solid C1E]6]

or liquid
Odor Phenolic, tarry [11[2][6]
Melting Point 29-32 °C (86 - 89.6 °F) [11[7]
Boiling Point 191 °C (376 °F) [11161[7]
Flash Point 81 °C (178 °F) [8]

Auto-ignition Temperature

599 °C (1,110 °F)

[8]

Lower Explosion Limit

1.3 Vol%

[8]

Vapor Pressure

1 mmHg at 38.2 °C

[4]

Solubility

Slightly soluble in water

[1]

Density

~1.03-1.05 g/cm3

[6]

Hazard Identification and GHS Classification

o-Cresol is classified as a hazardous substance. It is toxic if swallowed or in contact with skin

and causes severe skin burns and eye damage.[9][10]

Table 2: GHS Classification for o-Cresol
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with

Acute Toxicity, Dermal 3 )

skin

H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

_ _ o H411: Toxic to aquatic life with

Chronic Aquatic Toxicity 2

long lasting effects

Source: Compiled from multiple Safety Data Sheets.[3][9]
Signal Word: Danger[3][9]

Hazard Pictograms:

corrosive skull and crossbones

Toxicological Data

o-Cresol exhibits acute toxicity through oral and dermal routes of exposure. The liver, kidneys,
and central nervous system are potential target organs for its toxicity.[8]

Table 3: Acute Toxicity Data for o-Cresol
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Test Species Route Value Reference
LD50 Rat Oral 121 mg/kg [11][12]
LD50 Mouse Oral 344 mg/kg [12]
LD50 Rat Dermal 620 mg/kg [8]
LD50 Rabbit Dermal 890 mg/kg [8]

_ > 1220 mg/m3 (1
LC50 Rat Inhalation [12]

hr)

) 179 mg/ms3 (2

LC50 Mouse Inhalation [8]

hrs)

Table 4: No-Observed-Adverse-Effect-Level (NOAEL) and Lowest-Observed-Adverse-Effect-
Level (LOAEL)
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Effects
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Experimental Protocols

Detailed experimental methodologies are critical for the interpretation and replication of

toxicological data. Below are summaries of protocols used in key studies.

Bacterial Reverse Mutation Assay (Ames Test)

This assay is conducted to assess the mutagenic potential of a substance.[9]
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Guideline: OECD Guideline 471.[9]

Test System:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537 are typically
used to detect various types of point mutations.[14]

Methodology: The test is performed using the plate incorporation method. o-Cresol,
dissolved in a suitable solvent (e.g., DMSO), is mixed with the bacterial culture and, for
specific assays, a metabolic activation system (S9 fraction from induced rat liver). This
mixture is then plated on minimal glucose agar plates.

Endpoint: The number of revertant colonies (colonies that have regained the ability to grow in
the absence of a specific amino acid) is counted after a defined incubation period. A
significant, dose-dependent increase in revertant colonies compared to the control indicates
mutagenic activity.

Results for o-Cresol: o-Cresol has not shown mutagenic activity in the Ames test.[9]

Reproductive Toxicity Study (Continuous Breeding
Protocol)

This protocol is designed to evaluate the effects of a substance on the reproductive capabilities

of an organism over a continuous exposure period.[9]

Test System: CD-1 Swiss mice.[9]

Methodology: Groups of male and female mice are administered o-cresol in their diet at
various concentrations for a pre-cohabitation period, followed by a cohabitation period (e.g.,
14 weeks).[9] During cohabitation, breeding pairs are continuously housed together. The
offspring (F1 generation) may also be evaluated for reproductive performance.

Parameters Measured: Fertility, number of litters per pair, litter size, pup survival, and pup
weight. Parental animals are monitored for clinical signs of toxicity and changes in body and
organ weights.

Results for o-Cresol: In a study with dietary concentrations up to 0.5% (approximately 660
mg/kg/day), o-cresol did not significantly affect reproductive competence in FO or F1 mice.
[13]
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Signaling Pathways and Emergency Procedures

While the specific signaling pathways for o-cresol's toxicity are not extensively detailed in the
literature, phenolic compounds are generally understood to exert toxicity through mechanisms
like protein denaturation and oxidative stress.[7]

Generalized Mechanism of Phenolic Compound Toxicity

0-Cresol

Exposure

Cellular Interaction

Direct Interaction Metabolic Activation

Reactive Oxygen Species (ROS)

Protein Denaturation .
Generation

Coagulation Necrosis Oxidative Stress

Cellular Damage
(Membranes, DNA)

Apoptosis

Click to download full resolution via product page
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Caption: Generalized toxicity pathway for phenolic compounds.

Emergency Response and First Aid

A clear and logical workflow is essential in the event of accidental exposure to o-cresol.

o-Cresol Exposure Emergency Workflow

Exposure Occurs

Assess Route of Exposure

Inhalation Skin Contact Eye Contact

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.
Continue rinsing.

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove contaminated clothing.
Rinse skin with water/shower for at least 15 minutes.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for o-cresol exposure.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure.
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Handling: Use in a well-ventilated area or under a chemical fume hood.[7][15] Avoid contact
with skin, eyes, and clothing.[3][5] Do not breathe dust, vapor, mist, or gas.[7] Wear
appropriate personal protective equipment (PPE), including gloves, safety glasses or face
shield, and protective clothing.[3][9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]
Keep away from heat, sparks, and open flames.[7] o-Cresol is sensitive to air and light.[1][3]
Store locked up.[9]

Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][9] A water jet is not recommended.[9]

Specific Hazards: The substance is combustible. Vapors are heavier than air and may form
explosive mixtures with air upon intense heating. Hazardous combustion products include
carbon oxides.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[3][9]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[3] Ensure adequate ventilation.[3]
Avoid contact with the spilled material and do not inhale dust or vapors.[3][9] Wear
appropriate personal protective equipment.[9]

Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water.[3][9]

Containment and Cleaning: Cover drains. Absorb the spill with inert material (e.g., sand,
diatomite) and collect it in a suitable container for disposal.[5]

This guide is intended for informational purposes and should not replace a thorough review of

the complete Safety Data Sheet (SDS) provided by the manufacturer and relevant regulatory

guidelines. Always consult the primary SDS for the most current and detailed safety

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677501#0-cresol-cas-number-95-48-7-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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